Cas no 2227824-08-8 ((2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine)

• Product Name: (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine
• CAS No: 2227824-08-8
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 6118899
• PubChem ID: 38988444
• Update Time: 2025-06-08

(2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine
• 1H-Indole-3-ethanamine, 4-fluoro-α-methyl-, (αR)-
• SCHEMBL24178321
• EN300-1735468
• 2227824-08-8

• Inchi： 1S/C11H13FN2/c1-7(13)5-8-6-14-10-4-2-3-9(12)11(8)10/h2-4,6-7,14H,5,13H2,1H3/t7-/m1/s1
• InChI Key： CHLNKUWBOUNNDU-SSDOTTSWSA-N
• SMILES： N1C2=C(C(F)=CC=C2)C(C[C@@H](C)N)=C1

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 348.0±27.0 °C(Predicted)
• pka: 16.62±0.30(Predicted)

Additional information on (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine

Introduction to (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine (CAS No. 2227824-08-8)

(2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine (CAS No. 2227824-08-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FLI, is a member of the indole class of compounds and is characterized by its unique structural features, including a 4-fluorinated indole ring and a chiral center at the propan-2-amine moiety. The combination of these structural elements imparts specific biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine can be represented as C₁₁H₁₃FN₂. The presence of the fluorine atom at the 4-position of the indole ring is particularly noteworthy, as it can influence the compound's electronic properties and interactions with biological targets. The chiral center at the propan-2-amine moiety further adds to the compound's complexity and potential for enantiomeric selectivity, which is crucial in drug development.

Recent studies have highlighted the potential of (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving serotonin receptor modulation. Serotonin receptors play a critical role in regulating mood, sleep, and other physiological processes, and compounds that can selectively modulate these receptors have significant therapeutic potential.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine at serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT₆ receptor subtype, which is implicated in cognitive function and neurodegenerative diseases. The selective interaction with 5-HT₆ receptors suggests that (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine could be a promising lead compound for developing treatments for conditions such as Alzheimer's disease and schizophrenia.

Beyond its potential in neurological disorders, (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, which could make it useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through its ability to modulate cytokine production and immune cell activation.

The synthesis of (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine has been optimized to ensure high yield and purity, which are essential for both research and pharmaceutical applications. Several synthetic routes have been reported, including those involving chiral resolution techniques to obtain the desired enantiomer. These methods not only enhance the efficiency of synthesis but also ensure that the final product meets stringent quality standards required for clinical use.

In addition to its potential therapeutic applications, (2R)-1-(4-fluoro-1H-indol-3-yl)propan-2-amine has also been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preclinical studies have shown that (2R)-1-(4-fluoro-1H-indol-3-y l)propan - 2 - amine has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are important considerations for drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-(4-fluoro - 1 H - indol - 3 yl ) propan - 2 - amine . These trials aim to provide comprehensive data on its therapeutic potential and identify any potential side effects or contraindications. Early results from phase I trials have been encouraging, with no significant adverse events reported at tested doses.

In conclusion, (2R)-1-(4-fluoro - 1 H - indol - 3 yl ) propan - 2 - amine (CAS No. 2227824 - 08 - 8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing treatments for various diseases.